Cas no 1428358-83-1 (2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide)

• Product Name: 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide
• CAS No: 1428358-83-1
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5895086
• PubChem ID: 71802216
• Update Time: 2025-05-24

2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]acetamide
• 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide
• AKOS024553929
• N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(3-methoxyphenyl)acetamide
• F6403-3105
• CCG-346703
• 1428358-83-1
• VU0547097-1

• Inchi： 1S/C17H18N4O2S/c1-23-15-5-2-4-13(10-15)11-16(22)18-8-6-14-12-24-17(20-14)21-9-3-7-19-21/h2-5,7,9-10,12H,6,8,11H2,1H3,(H,18,22)
• InChI Key： JNGFTJSKWGJKPE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(N2C=CC=N2)=N1)(=O)CC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.3Ų

Additional information on 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide

Introduction to 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide (CAS No. 1428358-83-1)

2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide, also known by its CAS number 1428358-83-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a pyrazole ring, and a methoxyphenyl group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The thiazole ring, known for its stability and bioavailability, is a common scaffold in many biologically active compounds. The pyrazole ring, on the other hand, is often associated with anti-inflammatory and analgesic properties. The presence of the methoxyphenyl group adds further complexity and can influence the compound's solubility and metabolic stability.

Recent studies have explored the potential therapeutic applications of 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human peripheral blood mononuclear cells (PBMCs). This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide is in the field of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. It has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for the treatment of diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a therapeutic agent. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of synthetic methods, several approaches have been developed to synthesize 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide. One common method involves the reaction of 4-chloroacetylthiazole with 3-methoxyaniline followed by coupling with 2-(pyrazol-1-ylethyl)amine. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production in pharmaceutical settings.

The future prospects for 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic areas. Additionally, researchers are exploring potential combination therapies involving this compound to enhance its therapeutic benefits. The unique combination of structural features and biological activities makes it a valuable candidate for further development in the pharmaceutical industry.

In conclusion, 2-(3-methoxyphenyl)-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}acetamide (CAS No. 1428358-83-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory properties, neuroprotective effects, favorable pharmacokinetic profile, and scalable synthetic methods position it as a promising candidate for the development of novel therapeutic agents.